Cas no 1396749-84-0 (3-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1396749-84-0
• MF: C₂₀H₃₁N₃O₂
• MW: 345.479045152664
• CID: 6467770
• PubChem ID: 71792518
• Update Time: 2025-07-12

3-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-1-2-(4-methoxyphenyl)ethylurea
• 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-[2-(4-methoxyphenyl)ethyl]urea
• F6244-1099
• 1-[4-[di(propan-2-yl)amino]but-2-ynyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 1-(4-(diisopropylamino)but-2-yn-1-yl)-3-(4-methoxyphenethyl)urea
• 1396749-84-0
• AKOS024542617
• VU0539912-1

• Inchi： 1S/C20H31N3O2/c1-16(2)23(17(3)4)15-7-6-13-21-20(24)22-14-12-18-8-10-19(25-5)11-9-18/h8-11,16-17H,12-15H2,1-5H3,(H2,21,22,24)
• InChI Key： SFGXRPNODDKIOF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCNC(NCC#CCN(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 345.24162724g/mol
• Monoisotopic Mass: 345.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.6Ų

Additional information on 3-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-1-2-(4-methoxyphenyl)ethylurea

3-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}-1-(2-(4-methoxyphenyl)ethyl)urea (CAS No. 1396749-84-0)

3-{4-bis(propan-2-yl)aminobut-2-enyl}-1-(2-(4-methoxyphenyl)ethyl)urea, also known by its CAS registry number 139674984, is a complex organic compound with a unique structure and potential applications in various fields. This compound is characterized by its urea functional group, which plays a significant role in its chemical reactivity and biological activity. The molecule consists of a urea moiety attached to a substituted ethyl group, which in turn is connected to a 4-methoxyphenyl ring. Additionally, the compound features a bis(propanoyl)amino-substituted butenyl group, adding further complexity to its structure.

The synthesis of this compound involves multi-step organic reactions, including alkylation, acylation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules with high purity and yield. Researchers have explored various synthetic pathways to optimize the production process, ensuring scalability for potential industrial applications.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that it exhibits moderate inhibitory effects on certain enzymes, making it a promising candidate for drug discovery programs targeting specific pathological conditions. For instance, preliminary in vitro assays indicate that it may inhibit the activity of kinases involved in cancer cell proliferation. These findings have sparked interest among medicinal chemists who are now investigating its pharmacokinetic properties and toxicity profiles.

Moreover, the compound's structural features make it an attractive candidate for materials science applications. Its rigid backbone and functional groups could be exploited to design novel polymers or materials with tailored properties. Recent research has focused on its ability to form self-assembled monolayers or act as a building block in supramolecular chemistry.

In terms of environmental impact, the compound's biodegradability and eco-toxicity are currently under investigation. Initial studies suggest that it may degrade under specific environmental conditions, but further research is needed to fully understand its ecological footprint.

Looking ahead, the compound's versatility and unique properties position it as a valuable tool in both academic research and industrial applications. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new potentials for this compound in the coming years.